Benzene, [3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl]-

• CAS RN: 64356-97-4
• Molecular Formula: C13H7F13
• Molecular Weight: 410.17 g/mol
• IUPAC Name: [3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl]benzene
• InChI: InChI=1S/C13H7F13/c14-9(15,10(16,17)13(24,25)26)8(11(18,19)20,12(21,22)23)6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key: UERGJYOTMNFNRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C(C(C(F)(F)F)(F)F)(F)F)(C(F)(F)F)C(F)(F)F

Description

Benzene, [3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl]- is a useful research compound. Its molecular formula is C13H7F13 and its molecular weight is 410.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Benzyl bromide, 4.77 g (0.028 mol), was added dropwise to a solution of 15.0 g (0.031 mol) of tris(dimethylamino)sulfonium 1,1,1,3,3,4,4,5,5,5-decafluoro-2-(trifluoromethyl)-2-pentanide in 50 mL of acetonitrile at 25° C. and the reaction mixture was stirred overnight and then poured into water. The aqueous mixture was extracted with ether, and the ether extracts were dried (MgSO4) and then distilled to give 7.5 g (66%) of 3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentylbenzene as a colorless liquid: b.p. 62°-63° (5 mm); 19F NMR (CDCl3) δ -62.7 ppm (t,t, 6F), -80.7 ppm (t, 3F), -106.3 ppm (m, 2F) and -123.3 ppm (2F); 1H NMR (CDCl3) δ 3.52 ppm (s, 2H) and 7.27 ppm (s, 5H). Anal. Calcd. for C13H7F13 : C, 38.07; H, 1.72; F, 60.21. Found: C, 37.82; H, 1.73; F, 60.42.

Synthesis routes and methods II

Procedure details